Cas no 87600-72-4 (Ethyl 4,6-dichloropyrimidine-5-carboxylate)
87600-72-4 structure
Product Name:Ethyl 4,6-dichloropyrimidine-5-carboxylate
CAS No:87600-72-4
MF:C7H6Cl2N2O2
MW:221.040739536285
MDL:MFCD10698803
CID:1026766
PubChem ID:24820486
Update Time:2024-12-09
Ethyl 4,6-dichloropyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4,6-dichloropyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 4,6-dichloro-,ethyl ester
- QC-9249
- SB60762
- DB-088272
- DTXSID40647534
- JWBDDMCGDUJSTL-UHFFFAOYSA-N
- MFCD10698803
- AKOS015920111
- CS-W022682
- SCHEMBL16274616
- AS-30884
- Ethyl4,6-dichloropyrimidine-5-carboxylate
- 87600-72-4
-
- MDL： MFCD10698803
- Inchi： 1S/C7H6Cl2N2O2/c1-2-13-7(12)4-5(8)10-3-11-6(4)9/h3H,2H2,1H3
- InChI Key： JWBDDMCGDUJSTL-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=NC=NC=1Cl)OCC
Computed Properties
- Exact Mass: 219.98100
- Monoisotopic Mass: 219.9806328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08000
- LogP: 1.96010
Ethyl 4,6-dichloropyrimidine-5-carboxylate Security Information
- Hazardous Material transportation number：3261
- HazardClass：8
- PackingGroup：Ⅱ
Ethyl 4,6-dichloropyrimidine-5-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 4,6-dichloropyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E915883-25mg |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | E915883-50mg |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | E915883-100mg |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | E915883-250mg |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 250mg |
$98.00 | 2023-05-18 | ||
| Fluorochem | 079281-1g |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 95% | 1g |
￡218.00 | 2022-03-01 | |
| Fluorochem | 079281-5g |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 95% | 5g |
￡652.00 | 2022-03-01 | |
| Fluorochem | 079281-25g |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 95% | 25g |
￡1956.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA655-200mg |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 95% | 200mg |
338.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA655-1g |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 95% | 1g |
1023.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA655-5g |
Ethyl 4,6-dichloropyrimidine-5-carboxylate |
87600-72-4 | 95% | 5g |
2828.0CNY | 2021-08-04 |
Ethyl 4,6-dichloropyrimidine-5-carboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
87600-72-4 (Ethyl 4,6-dichloropyrimidine-5-carboxylate) Related Products
- 87846-94-4(5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, methyl ester)
- 65269-18-3(Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate)
- 933686-33-0(4-Chloropyrimidine-5-carboxylic acid)
- 41103-17-7(Ethyl 4-chloropyrimidine-5-carboxylate)
- 2134-36-3(Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate)
- 87600-71-3(Methyl 4,6-dichloropyrimidine-5-carboxylate)
- 87848-14-4(5-Pyrimidinecarboxylic acid, 2,4,6-trichloro-, ethyl ester)
- 5909-24-0(ethyl 4-chloro-2-(methylsulfanyl)pyrimidine-5-carboxylate)
- 3177-20-6(methyl 2,4-dichloropyrimidine-5-carboxylate)
- 51940-64-8(ethyl 2,4-dichloropyrimidine-5-carboxylate)
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